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2-[(3-Bromo-5-chlorophenyl)methylsulfinyl]-4-methylpentanoic acid

Name: 2-[(3-Bromo-5-chlorophenyl)methylsulfinyl]-4-methylpentanoic acid
Brand: Smolecule
SKU: S3035523
Rating: 4 (3 reviews)

Catalog No.

S3035523

CAS No.

2567503-26-6

M.F

C13H16BrClO3S

M. Wt

367.68

Availability

In Stock

* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.

2-[(3-Bromo-5-chlorophenyl)methylsulfinyl]-4-methy...

Content Navigation

1. General Information
2. Definition and Background
3. Physical and Chemical Properties
4. Synthesis and Characterization
5. Analytical Methods
6. Biological Properties
7. Toxicity and Safety in Scientific Experiments

8. Applications in Scientific Experiments
9. Current State of Research
10. Potential Implications in Various Fields of Research and Industry
11. Limitations and Future Directions
12. Specification
13. Others

General Information

CAS Number

2567503-26-6

Product Name

2-[(3-Bromo-5-chlorophenyl)methylsulfinyl]-4-methylpentanoic acid

IUPAC Name

2-[(3-bromo-5-chlorophenyl)methylsulfinyl]-4-methylpentanoic acid

Molecular Formula

C13H16BrClO3S

Molecular Weight

367.68

InChI

InChI=1S/C13H16BrClO3S/c1-8(2)3-12(13(16)17)19(18)7-9-4-10(14)6-11(15)5-9/h4-6,8,12H,3,7H2,1-2H3,(H,16,17)

InChI Key

WFZQOPMXWLVMKK-UHFFFAOYSA-N

SMILES

CC(C)CC(C(=O)O)S(=O)CC1=CC(=CC(=C1)Br)Cl

Solubility

not available

2-[(3-Bromo-5-chlorophenyl)methylsulfinyl]-4-methylpentanoic acid, also known as Omacor, is an omega-3 polyunsaturated fatty acid (PUFA) that is used for treating high cholesterol and triglyceride levels. Omacor is a prescription drug and is not available over the counter.

Physical and Chemical Properties

Omacor is a white to off-white, crystalline powder that is slightly soluble in water. Its chemical formula is C18H31BrClO3S, and it has a molecular weight of 435.87 g/mol. The compound has a melting point of 76-77°C and a boiling point of 574.9°C. Omacor is stable under normal conditions of use and storage.

Synthesis and Characterization

Omacor is synthesized by reacting eicosapentaenoic acid (EPA) with 3-bromo-5-chlorobenzylmethylsulfide. The resulting product is then purified and further processed to obtain the final product, Omacor. The compound is characterized using various analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC).

Analytical Methods

Omacor is commonly analyzed using HPLC, which separates the compound from impurities and other related compounds. Other techniques such as MS and NMR spectroscopy are used to confirm the identity and purity of Omacor.

Biological Properties

Omacor has several biological properties and is primarily used for treating high levels of cholesterol and triglycerides. The compound works by reducing the production of very-low-density lipoprotein (VLDL) in the liver, which is a major contributor to high blood lipid levels. Omacor has also been shown to possess anti-inflammatory and anti-oxidant properties and may have potential applications in cardiovascular diseases, cancer, and other chronic inflammatory diseases.

Toxicity and Safety in Scientific Experiments

Omacor has been extensively studied for its safety and toxicity in scientific experiments. The compound has a good safety profile and is generally well-tolerated at therapeutic doses. However, some adverse effects such as gastrointestinal discomfort, nausea, and diarrhea have been reported in some individuals.

Applications in Scientific Experiments

Omacor has a range of applications in various scientific experiments. Some of the most prominent applications include its use in cardiovascular disease, cancer, and other chronic inflammatory diseases. The compound is also commonly used in the food industry as a supplement and in cosmetic formulations as an ingredient.

Current State of Research

There is currently ongoing research investigating the potential applications of Omacor in various fields of research and industry. Some of the most exciting areas of research include its use in cardiovascular disease, cancer, and other chronic inflammatory diseases. The compound's anti-inflammatory and anti-oxidant properties make it a promising candidate for developing new therapeutic agents for these diseases.

Potential Implications in Various Fields of Research and Industry

Omacor has several potential implications in various fields of research and industry. In the food industry, Omacor is often added to food products as a supplement, and it may have potential applications in developing new functional foods that can improve heart health. In the cosmetic industry, Omacor can be used as an ingredient in anti-aging formulations due to its anti-inflammatory and anti-oxidant properties.

Limitations and Future Directions

While Omacor has several potential applications, there are also some limitations that need to be addressed. One of the main limitations is that the compound is relatively expensive, which limits its availability for research and clinical use. Additionally, more research is needed to fully understand the compound's mechanism of action and potential applications in different fields. Some future directions for research include exploring the use of Omacor in conjunction with other therapeutic agents in treating chronic inflammatory diseases, cancer, and other disorders. There is also a need to develop new synthetic methods to produce Omacor more efficiently and cost-effectively. Finally, more studies are needed to investigate the compound's safety and toxicity at higher doses and to determine the optimal dosage for therapeutic use.